Cas no 2138030-67-6 (3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine)
3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-785797
- 2138030-67-6
- 3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine
- 3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine
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- Inchi: 1S/C10H21NO2S/c1-7(2)14(12,13)10-5-4-9(11)6-8(10)3/h7-10H,4-6,11H2,1-3H3
- InChI Key: FVRWAOLJHSYNTA-UHFFFAOYSA-N
- SMILES: S(C(C)C)(C1CCC(CC1C)N)(=O)=O
Computed Properties
- Exact Mass: 219.12930009g/mol
- Monoisotopic Mass: 219.12930009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 68.5Ų
3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-785797-1.0g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 1.0g |
$2152.0 | 2024-05-22 | |
| Enamine | EN300-785797-0.05g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 0.05g |
$1807.0 | 2024-05-22 | |
| Enamine | EN300-785797-0.1g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 0.1g |
$1893.0 | 2024-05-22 | |
| Enamine | EN300-785797-0.25g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 0.25g |
$1980.0 | 2024-05-22 | |
| Enamine | EN300-785797-0.5g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 0.5g |
$2066.0 | 2024-05-22 | |
| Enamine | EN300-785797-2.5g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 2.5g |
$4216.0 | 2024-05-22 | |
| Enamine | EN300-785797-5.0g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 5.0g |
$6239.0 | 2024-05-22 | |
| Enamine | EN300-785797-10.0g |
3-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine |
2138030-67-6 | 95% | 10.0g |
$9252.0 | 2024-05-22 |
3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine
Research Brief on 3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine (CAS: 2138030-67-6): Recent Advances and Applications
3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine (CAS: 2138030-67-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's structural features, including the cyclohexylamine core and the sulfonyl moiety, make it a promising candidate for modulating biological targets. Recent publications have explored its role as a building block for the synthesis of more complex molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, showcasing its versatility in medicinal chemistry applications.
In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high enantiomeric purity. This development is particularly relevant for industrial-scale production, addressing one of the key challenges in the commercialization of this compound.
Biological evaluations of derivatives containing the 3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine scaffold have revealed promising pharmacological profiles. Preclinical studies have shown activity against targets such as G protein-coupled receptors (GPCRs) and ion channels, suggesting potential applications in pain management and neurodegenerative diseases. However, further in vivo studies are needed to fully elucidate its therapeutic potential and safety profile.
In conclusion, 3-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine represents a valuable chemical entity in drug discovery, with recent research underscoring its synthetic accessibility and biological relevance. Future studies should focus on expanding its applications, particularly in targeted drug delivery systems and combination therapies. The compound's unique physicochemical properties position it as a versatile tool for addressing unmet medical needs in various therapeutic areas.
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